Cas no 89391-10-6 (4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3,6-dimethyl-)

• Product Name: 4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3,6-dimethyl-
• CAS No: 89391-10-6
• MF: C₂₀H₁₆N₂O₂
• MW: 316.353244781494
• CID: 602403
• PubChem ID: 71323923
• Update Time: 2025-04-19

4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3,6-dimethyl-
• 2-(1H-indol-3-yl)-3,6-dimethylquinoline-4-carboxylic acid
• 89391-10-6
• DTXSID90753452

• Inchi： 1S/C20H16N2O2/c1-11-7-8-17-14(9-11)18(20(23)24)12(2)19(22-17)15-10-21-16-6-4-3-5-13(15)16/h3-10,21H,1-2H3,(H,23,24)
• InChI Key： RYVDPIDVRSNOHR-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C)C=CC=2N=C(C=1C)C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 316.121177757g/mol
• Monoisotopic Mass: 316.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66Ų